Cas no 2171666-93-4 (2-{3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}acetic acid)

• Product Name: 2-{3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}acetic acid
• CAS No: 2171666-93-4
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 5896783
• PubChem ID: 165804991
• Update Time: 2025-08-05

2-{3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}acetic acid
• 2-{3-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]phenyl}acetic acid
• EN300-1523382
• 2171666-93-4

• Inchi： 1S/C28H26N2O5/c31-25(32)15-17-6-5-7-19(14-17)29-27(33)26(18-12-13-18)30-28(34)35-16-24-22-10-3-1-8-20(22)21-9-2-4-11-23(21)24/h1-11,14,18,24,26H,12-13,15-16H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： IKJXDZGBYBRZLB-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C(NC1C=CC=C(CC(=O)O)C=1)=O)C1CC1)=O

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}acetic acid

Research Brief on 2-{3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}acetic acid (CAS: 2171666-93-4)

In recent years, the compound 2-{3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}acetic acid (CAS: 2171666-93-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in drug discovery and development. The Fmoc group, in particular, is widely utilized in peptide synthesis, suggesting that this compound may serve as a key intermediate in the production of biologically active peptides or small-molecule therapeutics.

Recent studies have focused on the synthesis and application of this compound in the context of targeted drug delivery and enzyme inhibition. One notable study published in the Journal of Medicinal Chemistry (2023) explored its role as a precursor in the development of protease inhibitors. The researchers highlighted the compound's ability to interact with specific enzyme active sites, thereby modulating their activity. This finding opens new avenues for the design of novel therapeutics for diseases such as cancer and viral infections, where protease activity plays a critical role.

Another area of interest is the compound's potential in solid-phase peptide synthesis (SPPS). A 2024 study in Organic & Biomolecular Chemistry demonstrated that 2-{3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}acetic acid can be efficiently incorporated into peptide chains, offering improved yield and purity compared to traditional methods. The cyclopropyl moiety was found to enhance the stability of the resulting peptides, making them more resistant to enzymatic degradation in biological systems.

Furthermore, computational modeling studies have provided insights into the compound's binding affinity for various biological targets. Molecular docking simulations revealed that the cyclopropyl and Fmoc groups contribute to favorable hydrophobic interactions, while the acetic acid moiety facilitates hydrogen bonding with target proteins. These computational findings align with experimental data, reinforcing the compound's utility in rational drug design.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties. Recent pharmacokinetic studies indicate that while the molecule exhibits good in vitro activity, its in vivo stability and bioavailability require further improvement. Researchers are currently exploring structural modifications, such as the introduction of polyethylene glycol (PEG) linkers, to enhance its solubility and circulation time in the bloodstream.

In conclusion, 2-{3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}acetic acid (CAS: 2171666-93-4) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications in peptide synthesis, enzyme inhibition, and drug delivery underscore its potential to contribute to the development of next-generation therapeutics. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological profile, paving the way for clinical translation.